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Compound of Interest

Compound Name: 5-Acetamido-2-nitrobenzoic acid

CAS No.: 4368-83-6

Cat. No.: B1222500

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides an in-depth exploration of 5-Acetamido-2-nitrobenzoic acid, a pivotal

chemical intermediate. With full editorial control, this document is structured to deliver not just

data, but a cohesive understanding of the compound's characteristics, synthesis, and

applications, grounded in established scientific principles.

Section 1: Core Compound Identification and
Properties
5-Acetamido-2-nitrobenzoic acid is a substituted aromatic carboxylic acid that serves as a

versatile building block in organic synthesis, particularly in the development of pharmaceuticals

and other specialty chemicals.
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A clear and unambiguous identification is critical in scientific discourse. The compound is

systematically named according to IUPAC conventions, and its unique CAS number prevents

any confusion with other chemical entities.

Identifier Value Source

IUPAC Name
5-Acetamido-2-nitrobenzoic

acid
[1][2]

CAS Registry Number 4368-83-6 [1][2][3][4][5]

Molecular Formula C₉H₈N₂O₅ [1][2][3][5]

Synonyms

5-(Acetylamino)-2-nitrobenzoic

acid, 2-Nitro-5-

acetylaminobenzoic acid, 3'-

Carboxy-4'-nitroacetanilide

[1][3][4]

Physicochemical Properties
The physical and chemical properties of a compound dictate its handling, reactivity, and

potential applications. Below is a summary of key data for 5-Acetamido-2-nitrobenzoic acid.

Property Value Source

Molecular Weight 224.17 g/mol [1][2][3][4][5]

Melting Point 210-220 °C [3]

Boiling Point 522.9 °C at 760 mmHg [3]

Density 1.526 g/cm³ [3]

Flash Point 270.1 °C [3]

Appearance Off-white powder [6]

The presence of both a carboxylic acid and a nitro group, which is electron-withdrawing,

influences the compound's acidity, making the carboxylic acid proton more readily donatable.
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Section 2: Synthesis and Mechanistic Insights
The synthesis of 5-Acetamido-2-nitrobenzoic acid is a well-established process in organic

chemistry. Understanding the underlying mechanisms is crucial for optimizing reaction

conditions and ensuring a high yield of the desired product.

Primary Synthetic Pathway: Acetylation and Nitration
A common and logical route to synthesize 5-Acetamido-2-nitrobenzoic acid starts from a

more readily available precursor, m-aminobenzoic acid. This multi-step synthesis involves

protection of the amino group followed by a regioselective nitration.

Workflow of the Primary Synthetic Route

Step 1: Acetylation (Protection)

Step 2: Nitration

m-Aminobenzoic Acid

m-Acetamidobenzoic Acid

 Acetic Anhydride 
 Glacial Acetic Acid 

5-Acetamido-2-nitrobenzoic acid

 Fuming Nitric Acid 
 Conc. Sulfuric Acid 

Click to download full resolution via product page

Caption: Synthesis of 5-Acetamido-2-nitrobenzoic acid from m-aminobenzoic acid.

Causality in Experimental Choices:
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Acetylation First: The initial acetylation of the amino group in m-aminobenzoic acid serves a

dual purpose. Firstly, it protects the amino group from oxidation during the subsequent

nitration step, which is performed under harsh acidic conditions. Secondly, the acetamido

group is an ortho-, para-director, which guides the incoming nitro group to the desired

position.

Nitrating Agent: A mixture of fuming nitric acid and concentrated sulfuric acid is employed as

the nitrating agent. The sulfuric acid protonates the nitric acid to form the highly electrophilic

nitronium ion (NO₂⁺), which is the active species in the electrophilic aromatic substitution

reaction.

Alternative Synthetic Route: From 5-Amino-2-
nitrobenzoic Acid
An alternative synthesis begins with 5-amino-2-nitrobenzoic acid. This route is more direct as

the nitro group is already in the correct position.

Workflow of the Alternative Synthetic Route

Acetylation

5-Amino-2-nitrobenzoic acid

5-Acetamido-2-nitrobenzoic acid

 Acetic Anhydride 
 Sulfuric Acid (catalyst) 

Click to download full resolution via product page

Caption: Alternative synthesis via direct acetylation.
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This method is often preferred if the starting material, 5-amino-2-nitrobenzoic acid, is readily

available. The reaction is typically cleaner with fewer side products compared to the nitration of

an activated aromatic ring.

Detailed Experimental Protocol (Primary Route)
The following protocol is a self-validating system, where successful isolation of the intermediate

and final product with the expected spectral characteristics confirms the reaction's progress.

Step 1: Synthesis of m-Acetamidobenzoic Acid

In a fume hood, dissolve m-aminobenzoic acid in glacial acetic acid in a round-bottom flask

equipped with a reflux condenser.

Slowly add acetic anhydride to the solution while stirring.

Heat the mixture to reflux for a specified period to ensure complete acetylation.

Cool the reaction mixture and pour it into cold water to precipitate the m-acetamidobenzoic

acid.

Collect the solid by vacuum filtration, wash with cold water, and dry.

Step 2: Synthesis of 5-Acetamido-2-nitrobenzoic Acid

Carefully add the dried m-acetamidobenzoic acid to concentrated sulfuric acid in a flask

cooled in an ice bath.

Slowly add a pre-cooled mixture of fuming nitric acid and concentrated sulfuric acid

dropwise, maintaining a low temperature to control the exothermic reaction.

After the addition is complete, allow the reaction to stir at a controlled temperature.

Pour the reaction mixture over crushed ice to precipitate the crude 5-Acetamido-2-
nitrobenzoic acid.

Collect the product by vacuum filtration, wash thoroughly with cold water to remove residual

acid, and recrystallize from a suitable solvent (e.g., ethanol) to obtain the purified product.
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Section 3: Applications in Research and Drug
Development
5-Acetamido-2-nitrobenzoic acid is not an end product in itself but a valuable intermediate.

Its functional groups—the carboxylic acid, the acetamido group, and the nitro group—offer

multiple points for further chemical modification.

Key Application Areas:

Pharmaceutical Synthesis: It serves as a precursor for the synthesis of various active

pharmaceutical ingredients (APIs). The nitro group can be reduced to an amine, which can

then be further functionalized. The presence of the nitro group can also contribute to

antibacterial activity, making it a valuable building block for developing new antimicrobial

agents.

Materials Science: The aromatic structure and functional groups make it a candidate for the

synthesis of novel polymers and other functional materials.

Drug Discovery: In medicinal chemistry, it is used as a scaffold to create libraries of

compounds for screening against various biological targets. For instance, derivatives of

acetamido-benzoic acids have been investigated for their analgesic and anti-inflammatory

properties.[7][8][9]

Section 4: Safety, Handling, and Storage
Scientific integrity demands a commitment to safety. Proper handling and storage of 5-
Acetamido-2-nitrobenzoic acid are paramount to ensure the well-being of laboratory

personnel.

Hazard Identification and Personal Protective Equipment
(PPE)

Hazards: This compound is known to cause skin and serious eye irritation.[2][3][10][11] It

may also cause respiratory irritation.[3][10][11]

Precautionary Measures:
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Handle in a well-ventilated area, preferably in a chemical fume hood.[10][12]

Avoid the formation of dust and aerosols.[3]

Wear appropriate personal protective equipment (PPE), including chemical-resistant

gloves, safety goggles, and a lab coat.[10][12]

Storage and Disposal
Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[10][12]

Keep away from strong oxidizing agents.[12]

Disposal: Dispose of the chemical and its container in accordance with local, regional, and

national regulations. This should be done through an approved waste disposal plant.[10][11]

Section 5: Conclusion
5-Acetamido-2-nitrobenzoic acid (CAS No: 4368-83-6) is a chemical intermediate of

significant value in the scientific community. Its well-defined synthesis and versatile reactivity

make it an essential tool for researchers and developers in pharmaceuticals and materials

science. This guide has provided a comprehensive overview, from its fundamental properties to

its practical applications, all while emphasizing the importance of safety and procedural

integrity.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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